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Compound of Interest
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Cat. No.: B1679997

For Researchers, Scientists, and Drug Development Professionals

Introduction

Npc 17731 is a potent and selective competitive antagonist of the Bradykinin B2 receptor.[1][2]
Bradykinin, a key inflammatory mediator, induces bronchoconstriction, making its antagonists
like Npc 17731 a subject of interest in respiratory research and drug development for
conditions such as asthma.[1] These application notes provide detailed protocols for measuring
the effects of Npc 17731 on bronchoconstriction using both in vivo and in vitro models.

Mechanism of Action

Npc 17731 functions as a pure B2 competitive receptor antagonist, effectively blocking the
binding of bradykinin to its B2 receptors on airway smooth muscle.[2] This action inhibits the
downstream signaling cascade that leads to smooth muscle contraction and subsequent
bronchoconstriction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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